Cas no 2138141-01-0 (1-{6-(difluoromethyl)pyridin-2-ylsulfonyl}piperazine)

• Product Name: 1-{6-(difluoromethyl)pyridin-2-ylsulfonyl}piperazine
• CAS No: 2138141-01-0
• MF: C₁₀H₁₃F₂N₃O₂S
• MW: 277.290927648544
• CID: 6107857
• PubChem ID: 165477885
• Update Time: 2025-07-02

1-{6-(difluoromethyl)pyridin-2-ylsulfonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{6-(difluoromethyl)pyridin-2-ylsulfonyl}piperazine
• 1-{[6-(difluoromethyl)pyridin-2-yl]sulfonyl}piperazine
• 2138141-01-0
• EN300-1085150

• Inchi： 1S/C10H13F2N3O2S/c11-10(12)8-2-1-3-9(14-8)18(16,17)15-6-4-13-5-7-15/h1-3,10,13H,4-7H2
• InChI Key： LARGZQYRRNMLPC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)F)N=1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 277.06965416g/mol
• Monoisotopic Mass: 277.06965416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-{6-(difluoromethyl)pyridin-2-ylsulfonyl}piperazine

Recent Advances in the Study of 1-{6-(Difluoromethyl)pyridin-2-ylsulfonyl}piperazine (CAS: 2138141-01-0)

The compound 1-{6-(difluoromethyl)pyridin-2-ylsulfonyl}piperazine (CAS: 2138141-01-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonylpiperazine derivative exhibits unique structural features, including a difluoromethylpyridine moiety, which may contribute to its biological activity. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways. In vitro studies have demonstrated that 1-{6-(difluoromethyl)pyridin-2-ylsulfonyl}piperazine acts as a selective inhibitor of certain kinases involved in inflammatory and oncogenic signaling. The presence of the difluoromethyl group enhances the compound's binding affinity and metabolic stability, making it a promising candidate for further optimization.

Another area of investigation has been the synthesis and structural modification of this compound to improve its pharmacological profile. Researchers have explored various derivatives, focusing on the sulfonylpiperazine core and the pyridine ring, to enhance bioavailability and reduce off-target effects. Computational modeling and molecular docking studies have provided insights into the compound's interactions with target proteins, guiding the design of more potent analogs.

In vivo studies have also been conducted to evaluate the compound's efficacy and safety. Preliminary results from animal models suggest that 1-{6-(difluoromethyl)pyridin-2-ylsulfonyl}piperazine exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These findings support its potential as a therapeutic agent for diseases such as cancer and autoimmune disorders.

Despite these promising results, challenges remain in the development of this compound. Issues such as potential toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. Additionally, further clinical trials are required to validate its therapeutic efficacy and safety in humans.

In conclusion, 1-{6-(difluoromethyl)pyridin-2-ylsulfonyl}piperazine (CAS: 2138141-01-0) represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity make it a valuable subject for ongoing research. Continued efforts in structural optimization and preclinical evaluation will be crucial to unlocking its full therapeutic potential.